Cas no 61947-26-0 (1,4-Dithiin, 2,6-diethyl-2,3-dihydro-)

• Product name: 1,4-Dithiin, 2,6-diethyl-2,3-dihydro-
• CAS No: 61947-26-0
• MF: C₈H₁₄S₂
• MW: 174.326759815216
• CID: 462660
• PubChem ID: 12920063

1,4-Dithiin, 2,6-diethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 2,6-diethyl-2,3-dihydro-
• 2,6-diethyl-2,3-dihydro-1,4-dithiine
• SCHEMBL11395552
• 61947-26-0
• DTXSID90512985

• Inchi： InChI=1S/C8H14S2/c1-3-7-5-9-6-8(4-2)10-7/h5,8H,3-4,6H2,1-2H3
• InChI Key： YBRYNNHQDCEJJC-UHFFFAOYSA-N
• SMILES： CCC1CSC=C(S1)CC

Computed Properties

• Exact Mass: 174.05382
• Monoisotopic Mass: 174.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0